Cas no 89618-83-7 (2-Heptenoic acid, 5,5-dimethyl-7-oxo-, methyl ester)

2-Heptenoic acid, 5,5-dimethyl-7-oxo-, methyl ester structure
89618-83-7 structure
Product name:2-Heptenoic acid, 5,5-dimethyl-7-oxo-, methyl ester
CAS No:89618-83-7
MF:C10H16O3
MW:184.232243537903
CID:594698
PubChem ID:71325230

2-Heptenoic acid, 5,5-dimethyl-7-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Heptenoic acid, 5,5-dimethyl-7-oxo-, methyl ester
    • methyl 5,5-dimethyl-7-oxohept-2-enoate
    • DTXSID70754604
    • 89618-83-7
    • Inchi: InChI=1S/C10H16O3/c1-10(2,7-8-11)6-4-5-9(12)13-3/h4-5,8H,6-7H2,1-3H3
    • InChI Key: JGPUFOOIPFJNQW-UHFFFAOYSA-N
    • SMILES: CC(C)(CC=CC(=O)OC)CC=O

Computed Properties

  • Exact Mass: 184.109944368g/mol
  • Monoisotopic Mass: 184.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.4Ų

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